![molecular formula C20H18N2O4S B2799479 2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methyl-3,5-dihydro-4H-chromeno[2,3-d]pyrimidine-4-thione CAS No. 950425-06-6](/img/no-structure.png)
2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methyl-3,5-dihydro-4H-chromeno[2,3-d]pyrimidine-4-thione
Description
2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methyl-3,5-dihydro-4H-chromeno[2,3-d]pyrimidine-4-thione is a useful research compound. Its molecular formula is C20H18N2O4S and its molecular weight is 382.43. The purity is usually 95%.
BenchChem offers high-quality 2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methyl-3,5-dihydro-4H-chromeno[2,3-d]pyrimidine-4-thione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methyl-3,5-dihydro-4H-chromeno[2,3-d]pyrimidine-4-thione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
The compound has been evaluated for its in vitro antimicrobial efficacy by determination of zone of inhibition and minimal inhibitory concentration . This suggests that it could be used in the development of new antimicrobial agents.
Antioxidant Property
The compound has been evaluated for its antioxidant property by 2,2-diphenyl-1-picryl-hydrazyl (DPPH) radical scavenging assay . This indicates that it could be used in the development of new antioxidant agents.
Molecular Docking
The compound has been docked into the active site of the MurB protein of Staphylococcus aureus (PDB ID: 1HSK) . This suggests that it could be used in the development of new drugs targeting the MurB protein.
Synthesis of Derivatives
The compound can be used as a starting reagent for the synthesis of phosphorylated derivatives of sterically hindered phenols . These derivatives may exhibit antioxidant and biological activity.
Antitumor Activity
Thiazolo[3,2-a]pyrimidine derivatives, which are structurally similar to the compound, have shown high antitumor activity . This suggests that the compound could also have potential antitumor activity.
Anti-inflammatory Activity
Thiazolo[3,2-a]pyrimidine derivatives, which are structurally similar to the compound, have shown anti-inflammatory activity . This suggests that the compound could also have potential anti-inflammatory activity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methyl-3,5-dihydro-4H-chromeno[2,3-d]pyrimidine-4-thione' involves the condensation of 4-hydroxy-3,5-dimethoxybenzaldehyde with malononitrile, followed by cyclization with ammonium acetate and sulfur to form the chromeno[2,3-d]pyrimidine-4-thione ring system. The resulting compound is then methylated and reduced to yield the final product.", "Starting Materials": [ "4-hydroxy-3,5-dimethoxybenzaldehyde", "malononitrile", "ammonium acetate", "sulfur", "methyl iodide", "sodium borohydride" ], "Reaction": [ "Condensation of 4-hydroxy-3,5-dimethoxybenzaldehyde with malononitrile in the presence of a base to form 2-(4-hydroxy-3,5-dimethoxyphenyl)-3-cyanoacrylic acid", "Cyclization of 2-(4-hydroxy-3,5-dimethoxyphenyl)-3-cyanoacrylic acid with ammonium acetate and sulfur to form the chromeno[2,3-d]pyrimidine-4-thione ring system", "Methylation of the chromeno[2,3-d]pyrimidine-4-thione with methyl iodide in the presence of a base to form 2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methyl-3,5-dihydro-4H-chromeno[2,3-d]pyrimidine-4-thione", "Reduction of 2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methyl-3,5-dihydro-4H-chromeno[2,3-d]pyrimidine-4-thione with sodium borohydride to yield the final product" ] } | |
CAS RN |
950425-06-6 |
Product Name |
2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methyl-3,5-dihydro-4H-chromeno[2,3-d]pyrimidine-4-thione |
Molecular Formula |
C20H18N2O4S |
Molecular Weight |
382.43 |
IUPAC Name |
2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methyl-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione |
InChI |
InChI=1S/C20H18N2O4S/c1-10-4-5-14-11(6-10)7-13-19(26-14)21-18(22-20(13)27)12-8-15(24-2)17(23)16(9-12)25-3/h4-6,8-9,23H,7H2,1-3H3,(H,21,22,27) |
InChI Key |
CVUZVKUPFTVQID-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)OC3=C(C2)C(=S)N=C(N3)C4=CC(=C(C(=C4)OC)O)OC |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-[[5-[(3-chlorophenyl)methylsulfanyl]-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione](/img/structure/B2799396.png)
![N'-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide](/img/structure/B2799401.png)
![N-(2-fluorophenyl)-2-[3-(4-methoxybenzyl)-4-oxo-3,4-dihydro-5H-pyrimido[5,4-b]indol-5-yl]acetamide](/img/structure/B2799410.png)
![2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B2799412.png)
![4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)isoquinolin-1(2H)-one](/img/structure/B2799413.png)
